Methyl 3-(4-(methylthio)phenyl)propanoate

• Molecular Formula: C11H14O2S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: methyl 3-(4-methylsulfanylphenyl)propanoate
• InChI: InChI=1S/C11H14O2S/c1-13-11(12)8-5-9-3-6-10(14-2)7-4-9/h3-4,6-7H,5,8H2,1-2H3
• InChI Key: LXZAFOHXMUDYNN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CC=C(C=C1)SC

Description

Methyl 3-(4-(methylthio)phenyl)propanoate is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a 100 mL round bottom flask, 3-(4-(methylthio)phenyl)propanoic acid (1.00 g, 5.10 mmol) was dissolved in DMF (17 mL) under N2(g). CDI (1.24 g, 7.65 mmol) was then added to the reaction mixture and the resulting mixture was allowed to stir at room temperature for ˜45 min. MeOH (6 mL) was then added in dropwise fashion to the reaction. The reaction was allowed to stir for an additional 1 h, after which time it was extracted with EtOAc (3×50 mL) and brine (3×50 mL). The combined organic extracts were dried over anhydrous Na2SO4(s), filtered and concentrated. The crude product was purified by column chromatography (silica gel, gradient elution mixture: 10% EtOAc in Hexanes to 100% EtOAc) to give the title compound (0.771 g, 72%).

Synthesis routes and methods II

Procedure details

3-(4-Mercaptophenyl)propanoic acid (5 g), K2CO3 (11.4 g) and DMF (30 ml) were combined, and iodomethane (5.12 ml) was added dropwise to the mixture at 0° C. under N2 atmosphere. The reaction mixture was stirred at r.t. for 13 hours, and poured into ice-water. The mixture was extracted with AcOEt. The organic layer was washed with water (twice) and brine, dried over anhydrous MgSO4, and concentrated in vacuo to give methyl 3-[4-(methylthio)phenyl]propanoate (4.19 g) as pale yellow oil.